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Compound of Interest

Compound Name: 3-Quinolinecarbonitrile

Cat. No.: B1294724

Essential Safety and Handling Guide for 3-
Quinolinecarbonitrile

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for the handling of 3-Quinolinecarbonitrile, a key compound in
various research applications. Adherence to these procedures is critical for laboratory safety
and regulatory compliance.

Chemical Identifier and Hazard Information
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Property

Value

Chemical Name

3-Quinolinecarbonitrile

CAS Number 34846-64-5
Molecular Formula C1oHeN:2
Molecular Weight 154.17 g/mol
Appearance Powder
Melting Point 108-110 °C

GHS Hazard Statements

Harmful if swallowed (H302), Harmful in contact
with skin (H312), Harmful if inhaled (H332),
Causes skin irritation (H315), Causes serious
eye irritation (H319), May cause respiratory
irritation (H335)[1][2][3]

Signal Word

Warning[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against chemical exposure.

The following PPE is mandatory when handling 3-Quinolinecarbonitrile.
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PPE Category Specific Requirements

NIOSH-approved N95 dust mask or higher-level
Respiratory Protection respirator for powdered forms to prevent

inhalation.[1]

) Chemical safety goggles or a face shield to
Eye Protection _ _
protect against dust particles and splashes.[1][4]

Chemical-resistant gloves (e.qg., nitrile rubber)
Hand Protection appropriate for handling powdered and

dissolved substances.[1]

) A lab coat or chemical-resistant coveralls to
Body Protection ]
prevent skin contact.[4][5]

Closed-toe shoes are required in the laboratory.

[5]

Footwear

Handling and Storage Protocols

Strict adherence to handling and storage protocols minimizes the risk of exposure and
contamination.

Handling:

» Always handle 3-Quinolinecarbonitrile within a certified chemical fume hood to control dust
and vapor exposure.[4]

e Ensure the work area is well-ventilated.[6]

¢ Avoid generating dust.[6]

e Prevent contact with skin and eyes by wearing the appropriate PPE.[6]
e Do not eat, drink, or smoke in areas where the chemical is handled.[4]
e Wash hands thoroughly after handling.[4]

Storage:
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Store in a tightly sealed, properly labeled container.[6]

Keep in a cool, dry, and well-ventilated area.[6]

Store in a locked cabinet or area to restrict access.[4][6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Disposal Plan

Proper disposal of 3-Quinolinecarbonitrile and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:
o Collect waste material in a designated, labeled, and sealed hazardous waste container.
« Do not mix with other waste streams unless compatibility is confirmed.

o Contaminated labware (e.g., gloves, weighing paper) should also be disposed of as
hazardous waste.

Disposal Method:
» Dispose of the chemical waste through a licensed hazardous waste disposal company.

e The recommended method of disposal for similar chemical compounds is high-temperature
incineration.[7]

» Never dispose of 3-Quinolinecarbonitrile down the drain or in the regular trash.[7]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Spill:

o Evacuate the immediate area.
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Wear appropriate PPE, including respiratory protection.

Carefully sweep up the powdered material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Collect all cleaning materials as hazardous waste.
First Aid:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4][6]

« If on Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[4][6]

o If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[4][6]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][6]

Workflow and Logic Diagrams

To further clarify the procedural steps, the following diagrams illustrate the key workflows for
handling and disposal.
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Caption: Experimental Workflow for 3-Quinolinecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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